3-(2-Chloro-4-methylphenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-(2-chloro-4-methylphenyl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C14H11ClO3/c1-8-2-3-12(13(15)4-8)9-5-10(14(17)18)7-11(16)6-9/h2-7,16H,1H3,(H,17,18)
• InChI Key: WUJCVGNHCZNZPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC(=C2)O)C(=O)O)Cl
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID90690232
• Molecular Weight: 262.69 g/mol
• CAS RN: 1258622-09-1

Description

3-(2-Chloro-4-methylphenyl)-5-hydroxybenzoic acid, or MCHPA, is a phenolic compound with a wide range of applications in the medical and scientific research fields. It is a white crystalline powder that is soluble in water, alcohol, and other organic solvents. MCHPA is used as a reagent in organic synthesis, as a dye in the textile industry, and as an antioxidant and preservative in food and cosmetics. In the scientific research field, MCHPA has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-bacterial agent. In

Scientific Research Applications

MCHPA has been studied for its potential applications in the medical and scientific research fields. It has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. It has been studied for its potential to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and leukemia. In addition, MCHPA has been studied for its potential to reduce inflammation and oxidative stress. It has also been studied for its ability to inhibit the growth of bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa.

Mechanism of Action

The exact mechanism of action of MCHPA is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, MCHPA has been found to inhibit the activity of certain transcription factors, such as NF-κB and AP-1. It is also believed to act by inhibiting the activity of certain signaling pathways, such as the MAPK and PI3K pathways.
Biochemical and Physiological Effects
MCHPA has been found to possess a variety of biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, transcription factors, and signaling pathways. In addition, it has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. It has been found to reduce inflammation and oxidative stress, and to inhibit the growth of cancer cell lines and certain bacteria.

Advantages and Limitations for Lab Experiments

The use of MCHPA in laboratory experiments has a number of advantages and limitations. The main advantage is that it is a relatively inexpensive compound that is easy to obtain and use. In addition, it is a relatively stable compound that is soluble in water, alcohol, and other organic solvents. However, it is important to note that MCHPA is a relatively potent compound, and as such, care must be taken to ensure that it is handled and used safely.

Future Directions

There are a number of potential future directions for the use of MCHPA in the medical and scientific research fields. One potential direction is the development of new and improved synthesis methods for the production of MCHPA. In addition, further research into the biochemical and physiological effects of MCHPA could lead to the development of novel therapeutic agents. Furthermore, further research into the mechanism of action of MCHPA could lead to the development of new and improved therapeutic strategies. Finally, further research into the potential applications of MCHPA in the food and cosmetic industries could lead to the development of new and improved products.

Synthesis Methods

MCHPA can be synthesized through a variety of methods. The most common method involves the reaction of 2-chloro-4-methylphenol and 5-hydroxybenzoic acid in the presence of an acid catalyst. The reaction is typically conducted in an aqueous solution at a temperature of 100-120°C for 2-3 hours. The product is then isolated and purified by column chromatography or recrystallization.